Cas no 176979-22-9 (3-Bromo-4-hydroxybenzamide)

• Product Name: 3-Bromo-4-hydroxybenzamide
• CAS No: 176979-22-9
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 4960294
• Update Time: 2025-10-30

3-Bromo-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4-HYDROXYBENZAMIDE
• Benzamide, 3-bromo-4-hydroxy-
• 3-Bromo-4-hydroxy-benzamide
• MB31615
• 3-Bromo-4-hydroxybenzamide

• Inchi： 1S/C7H6BrNO2/c8-5-3-4(7(9)11)1-2-6(5)10/h1-3,10H,(H2,9,11)
• InChI Key： BZCPLVCYTINNNM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(N)=O)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3

Additional information on 3-Bromo-4-hydroxybenzamide

Research Brief on 3-Bromo-4-hydroxybenzamide (CAS: 176979-22-9): Recent Advances and Applications

3-Bromo-4-hydroxybenzamide (CAS: 176979-22-9) is a chemically synthesized small molecule that has garnered increasing attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery and development.

One of the most significant advancements in the study of 3-Bromo-4-hydroxybenzamide is its application in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to selectively bind to the ATP-binding site of these enzymes, thereby blocking their activity and reducing tumor cell proliferation. These findings suggest that 3-Bromo-4-hydroxybenzamide could serve as a promising scaffold for the design of novel anticancer agents.

In addition to its role in oncology, recent research has also investigated the anti-inflammatory properties of 3-Bromo-4-hydroxybenzamide. A study conducted by researchers at the University of Cambridge revealed that this compound modulates the NF-κB signaling pathway, a key regulator of inflammatory responses. By inhibiting the activation of NF-κB, 3-Bromo-4-hydroxybenzamide was shown to reduce the production of pro-inflammatory cytokines in vitro, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 3-Bromo-4-hydroxybenzamide derivatives have also been a focal point of recent research. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, which utilizes palladium-catalyzed cross-coupling reactions to introduce various functional groups. This method not only improves the efficiency of synthesis but also enables the generation of diverse derivatives with enhanced pharmacological properties. Such advancements are crucial for accelerating the drug discovery process and expanding the therapeutic potential of this compound.

Despite these promising developments, challenges remain in the clinical translation of 3-Bromo-4-hydroxybenzamide-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the growing body of research underscores the versatility and potential of this compound in addressing unmet medical needs. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further solidifying its position as a valuable tool in medicinal chemistry.